2-Methyl-3-nitro-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine

• IUPAC Name: 2-methyl-3-nitro-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine
• InChI: InChI=1S/C8H9F3N4O2/c1-4-6(15(16)17)7-12-3-2-5(8(9,10)11)14(7)13-4/h5,12H,2-3H2,1H3
• InChI Key: MXSHMNCOYOWICR-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C(CCNC2=C1[N+](=O)[O-])C(F)(F)F
• Molecular Formula: C8H9F3N4O2
• Molecular Weight: 250.18 g/mol
• CAS No.: 2460755-08-0

Description

2-Methyl-3-nitro-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine is a useful research compound. Its molecular formula is C8H9F3N4O2 and its molecular weight is 250.181. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Heterocycles

• The compound is involved in the synthesis of heterocycles, such as pyrazolo[1,5-a]pyrimidine or pyrazolo[3,4-b]-pyridine, depending on process conditions. A study highlighted the formation of a stable intermediate product, 2-methyl-5,7-bis(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]-pyrimidine-5,7-diol, which through dehydration yielded the aforementioned compounds (Petrov, Emelina, & Selivanov, 2008).

Antimicrobial and Anti-inflammatory Agents

• A series of 2-H/methyl-3-phenyl-5-alkyl/aryl/heteroaryl-7-trifluoromethylpyrazolo[1,5-a]pyrimidines were synthesized and evaluated for their anti-inflammatory and antimicrobial properties. One compound exhibited comparable anti-inflammatory activity to the standard drug Indomethacin, and some compounds showed promising antimicrobial activity against Gram-positive bacteria and pathogenic fungi (Aggarwal et al., 2014).

Liquid-phase Synthesis of Combinatorial Libraries

• The liquid-phase synthesis approach has been used to create over 2200 7-trifluoromethyl-substituted pyrazolo[1,5-a]pyrimidine and 4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine carboxamides. This methodology involved the assembly of the pyrazolo[1,5-a]pyrimidine ring by condensation of 5-aminopyrazole derivatives with corresponding trifluoromethyl-beta-diketones, showcasing the utility of this compound in generating diverse molecular libraries (Dalinger, Vatsadse, Shevelev, & Ivachtchenko, 2005).

Solid-State and Solution Optical Properties

• Research on the photophysical properties of 5-(alkyl/aryl/heteroaryl)-2-methyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidines revealed insights into their UV–Vis absorption and fluorescence properties in both the solid state and solution. This study highlights the potential application of these compounds in developing materials with specific optical properties (Stefanello et al., 2022).

Mechanism of Action

The biological activities of trifluoromethylpyridine derivatives are thought to be due to the combination of the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety. Several trifluoromethylpyridine derivatives are also used in the pharmaceutical and veterinary industries.

Future Directions

The development of fluorinated organic chemicals is becoming an increasingly important research topic. It is expected that many novel applications of trifluoromethylpyridine will be discovered in the future. The development of more potent and efficacious anticancer drugs with pyrimidine scaffold is also a focus of current research.